Cas no 1002761-99-0 (3-Amino-4-bromo-5-methylbenzonitrile)

• Product Name: 3-Amino-4-bromo-5-methylbenzonitrile
• CAS No: 1002761-99-0
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 2431834
• Update Time: 2023-08-07

3-Amino-4-bromo-5-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-4-BROMO-5-METHYLBENZONITRILE
• 3-Amino-4-bromo-5-methylbenzonitrile

• Inchi： 1S/C8H7BrN2/c1-5-2-6(4-10)3-7(11)8(5)9/h2-3H,11H2,1H3
• InChI Key： HXHUNOWRVCNLIF-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C#N)=CC=1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• XLogP3: 2
• Topological Polar Surface Area: 49.8

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds